Cas no 7200-26-2 ((3R,S)-Oxidosqualene (>90%))

(3R,S)-Oxidosqualene (>90%) is a high-purity intermediate widely used in biochemical and pharmaceutical research, particularly in the study of sterol and triterpenoid biosynthesis. This epoxidized derivative of squalene serves as a key substrate for oxidosqualene cyclases, enabling the enzymatic formation of diverse cyclic structures. The product's >90% purity ensures reliable performance in enzymatic assays and synthetic applications. Its racemic mixture (3R,S) allows for broad utility in both mechanistic studies and pathway investigations. The compound is characterized by its stability under standard laboratory conditions, making it suitable for extended experimental workflows. Researchers value this material for its role in elucidating biosynthetic pathways and exploring therapeutic targets related to cholesterol metabolism.
(3R,S)-Oxidosqualene (>90%) structure
(3R,S)-Oxidosqualene (>90%) structure
Product Name:(3R,S)-Oxidosqualene (>90%)
CAS No:7200-26-2
MF:C30H50O
MW:426.717409610748
CID:563898
PubChem ID:329756051
Update Time:2025-10-29

(3R,S)-Oxidosqualene (>90%) Chemical and Physical Properties

Names and Identifiers

    • Oxirane,2,2-dimethyl-3-[(3E,7E,11E,15E)-3,7,12,16,20-pentamethyl-3,7,11,15,19-heneicosapentaen-1-yl]-
    • 2,2-dimethyl-3-[(3E,7E,11E,15E)-3,7,12,16,20-pentamethylhenicosa-3,7,11,15,19-pentaenyl]oxirane
    • 2,3-epoxysqualene
    • 2,3-OXIDOSQUALENE (RACEMIC)
    • 2,3-<R,S>-oxidosqualene
    • 2,3-DIFLUORO-6-HYDROXY-BENZONITRILE
    • 2,3-Edsq
    • 2,3-Epoxy-2,3-dihydrosqualene
    • 2,3-Oxidosqualene
    • 2,3-Squalene oxide
    • Squalene 2,3-epoxide
    • Squalene 2,3-oxide
    • Squalene oxide
    • Squalene peroxide
    • 22,23-Epoxy-2,6,10,15,19,23-hexamethyl-2,6,10,14,18-tetracosapentaene
    • (6E,10E,14E,18E)-2,3-EPOXY-2,6,10,15,19,23-EPOXY-2,6,10,15,19,23-HEXAMETHYL-6,10,14,18,22-TETRACOSAPENTAENE
    • (3R,S)-Oxidosqualene (>90%)
    • Inchi: 1S/C30H50O/c1-24(2)14-11-17-27(5)20-12-18-25(3)15-9-10-16-26(4)19-13-21-28(6)22-23-29-30(7,8)31-29/h14-16,20-21,29H,9-13,17-19,22-23H2,1-8H3/b25-15+,26-16+,27-20+,28-21+
    • InChI Key: QYIMSPSDBYKPPY-BANQPHDMSA-N
    • SMILES: O1C(CC/C(/C)=C/CC/C(/C)=C/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/C)C1(C)C

Computed Properties

  • Exact Mass: 426.38600

Experimental Properties

  • PSA: 12.53000
  • LogP: 9.81620

(3R,S)-Oxidosqualene (>90%) Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Storage Condition:−20°C

(3R,S)-Oxidosqualene (>90%) Pricemore >>

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(3R,S)-Oxidosqualene (>90%) Related Literature

Additional information on (3R,S)-Oxidosqualene (>90%)

Oxidosqualene: A Comprehensive Overview

Oxidosqualene, with the CAS number 7200-26-2, is a naturally occurring triterpene that has garnered significant attention in recent years due to its diverse biological activities and potential applications in various fields. This compound, also known as (3R,S)-Oxidosqualene, is a key intermediate in the biosynthesis of steroids and other triterpenoids. Its structure, which includes a six-membered ring system with multiple hydroxyl groups, contributes to its versatile chemical properties and biological functions.

The synthesis of Oxidosqualene involves a series of enzymatic reactions starting from squalene, a precursor molecule. Recent studies have shed light on the role of specific enzymes, such as squalene oxidase, in regulating the biosynthesis of this compound. These findings have implications for both natural product chemistry and biotechnological applications. For instance, researchers are exploring ways to optimize the production of Oxidosqualene through metabolic engineering, which could lead to more efficient industrial processes.

In terms of applications, Oxidosqualene has been extensively studied for its potential in the pharmaceutical industry. It has demonstrated anti-inflammatory, antioxidant, and cytotoxic properties, making it a promising candidate for drug development. Recent clinical trials have highlighted its efficacy in targeting specific pathways involved in chronic diseases such as cancer and neurodegenerative disorders. Additionally, its ability to modulate cellular signaling pathways has opened new avenues for therapeutic interventions.

Beyond medicine, Oxidosqualene has found applications in the cosmetic industry due to its moisturizing and skin-protecting properties. It is commonly used in skincare products to enhance hydration and reduce oxidative stress. The latest research in this area focuses on improving the stability and bioavailability of Oxidosqualene formulations to maximize their efficacy when applied topically.

The environmental impact of Oxidosqualene production is another area of active research. Scientists are investigating sustainable methods to extract this compound from renewable sources, such as plant biomass, rather than relying on synthetic routes that may have higher environmental costs. These efforts align with the growing demand for eco-friendly practices in the chemical industry.

In conclusion, Oxidosqualene (CAS 7200-26-2) is a multifaceted compound with a wide range of applications across different industries. Its unique chemical structure and biological properties continue to inspire innovative research and development. As advancements in biotechnology and sustainable chemistry progress, the potential for new discoveries and applications of this compound remains vast.

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